Cas no 1325210-62-5 (Rivaroxaban Impurity 74)

• Product Name: Rivaroxaban Impurity 74
• CAS No: 1325210-62-5
• Molecular Formula: C₁₈H₂₀ClN₃O₄S
• Molecular Weight: 409.887102127075
• CID: 4583992
• PubChem ID: 68578306

Rivaroxaban Impurity 74 Properties

Names and Identifiers

• 2-ThiophenecarboxaMide, 5-chloro-N-[(2S)-2-hydroxy-3-[[4-(3-oxo-4-Morpholinyl)phenyl]aMino]propyl]-
• Rivaroxaban Impurity 31（Decarbonyl Rivaroxaban）
• 5-Chloro-N-[(2S)-2-hydroxy-3-[[4-(3-oxo-4-morpholinyl)phenyl]amino]propyl]-2-thiophenecarboxamide
• 1325210-62-5
• VW2QXF5MH3
• SCHEMBL3276611

• InChIKey： OKMRQXXUAFSBCM-AWEZNQCLSA-N
• Inchi： 1S/C18H20ClN3O4S/c19-16-6-5-15(27-16)18(25)21-10-14(23)9-20-12-1-3-13(4-2-12)22-7-8-26-11-17(22)24/h1-6,14,20,23H,7-11H2,(H,21,25)/t14-/m0/s1
• SMILES： C1(C(NC[C@@H](O)CNC2=CC=C(N3CCOCC3=O)C=C2)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 409.0863050g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 409.0863050g/mol
• Heavy Atom Count: 27
• Complexity: 519
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Boiling Point: NA
• Melting Point: NA